N1,N1-Dimethylpropane-1,2-diamine dihydrochloride
Overview
Description
N1,N1-Dimethylpropane-1,2-diamine, also known as N,N’-Dimethyl-1,3-propanediamine (DMPA), is a chemical crosslinking reagent . It is employed as a pharmaceutical intermediate and is an important raw material used in organic synthesis, agrochemicals, and dye stuffs .
Synthesis Analysis
N1,N1-Dimethylpropane-1,2-diamine is commonly produced commercially via the reaction between dimethylamine and acrylonitrile (a Michael reaction) to produce dimethylaminopropionitrile. A subsequent hydrogenation step yields DMAPA .Molecular Structure Analysis
The molecular formula of N1,N1-Dimethylpropane-1,2-diamine is C5H14N2 . The IUPAC name is N1,N~1~-dimethyl-1,2-propanediamine . The InChI code is 1S/C5H14N2/c1-5(6)4-7(2)3/h5H,4,6H2,1-3H3 .Physical And Chemical Properties Analysis
N1,N1-Dimethylpropane-1,2-diamine is a liquid at room temperature . It has a boiling point of 113°C . The compound is fully miscible in water .Scientific Research Applications
Synthesis and Structural Characterization
“N1,N1-Dimethylpropane-1,2-diamine dihydrochloride” is used in the synthesis and structural characterization of different salts . The reaction of 2,2-dimethylpropane-1,3-diamine with an excess of concentrated aqueous hydrochloric acid yields colorless crystals of 2,2-dimethylpropane-1,3-diaminium dichloride . These compounds are studied via X-ray crystallography, IR and Raman spectroscopy, NMR spectroscopy, and thermal analysis .
Conformational and Topological Classification
This compound is also used in the conformational and topological classification of different salts . A conformational analysis of the 2,2-dimethylpropane-1,3-diaminium cation was performed to compare the intramolecular interactions in terms of intermolecular interactions such as charge supported hydrogen bonding and van der Waals .
Creation of Cage Structures
In the crystal structure of this compound, four (dmpn H2) 2+ cations and eight chloride anions form a cage constructed by N−H∙∙∙Cl hydrogen bonds . In the center of these cages, water dimers with a O∙∙∙O distance of 2.776 (8) Å are present .
Use as Bridging Ligands
With transition metals, “N1,N1-Dimethylpropane-1,2-diamine dihydrochloride” forms stable complexes . Consequently, it and ligands with a similar topology have a broad scope application such as their use as bridging ligands in metal organic frameworks and in coordination polymers .
Mechanism of Action
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of N1,N1-Dimethylpropane-1,2-diamine dihydrochloride . For instance, extreme pH or temperature conditions could potentially affect the compound’s stability or its interaction with targets.
Safety and Hazards
N1,N1-Dimethylpropane-1,2-diamine is classified as a flammable liquid and a skin corrosive . It has hazard statements H225 and H314, indicating that it is highly flammable and causes severe skin burns and eye damage . Safety precautions include avoiding ignition sources, storing in a well-ventilated place, and wearing protective gloves and eye protection .
Future Directions
properties
IUPAC Name |
1-N,1-N-dimethylpropane-1,2-diamine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H14N2.2ClH/c1-5(6)4-7(2)3;;/h5H,4,6H2,1-3H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SXAWQXIDQGOCER-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN(C)C)N.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H16Cl2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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